Cas no 1343823-07-3 (tert-butyl N-(3-carbamothioylphenyl)methylcarbamate)
tert-butyl N-(3-carbamothioylphenyl)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate
- Carbamic acid, N-[[3-(aminothioxomethyl)phenyl]methyl]-, 1,1-dimethylethyl ester
- tert-butyl N-(3-carbamothioylphenyl)methylcarbamate
-
- Inchi: 1S/C13H18N2O2S/c1-13(2,3)17-12(16)15-8-9-5-4-6-10(7-9)11(14)18/h4-7H,8H2,1-3H3,(H2,14,18)(H,15,16)
- InChI Key: ZWHTXZYBQQDBTG-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC1=CC=CC(C(N)=S)=C1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- pka: 12.03±0.46(Predicted)
tert-butyl N-(3-carbamothioylphenyl)methylcarbamate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl N-(3-carbamothioylphenyl)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B813560-10mg |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B813560-50mg |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B813560-100mg |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-93579-0.05g |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 95% | 0.05g |
$202.0 | 2023-02-11 | |
| Enamine | EN300-93579-0.1g |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 95% | 0.1g |
$301.0 | 2023-02-11 | |
| Enamine | EN300-93579-0.25g |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 95% | 0.25g |
$431.0 | 2023-02-11 | |
| Enamine | EN300-93579-0.5g |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 95% | 0.5g |
$679.0 | 2023-02-11 | |
| Enamine | EN300-93579-1.0g |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 95% | 1.0g |
$871.0 | 2023-02-11 | |
| Enamine | EN300-93579-2.5g |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 95% | 2.5g |
$1707.0 | 2023-02-11 | |
| Enamine | EN300-93579-5.0g |
tert-butyl N-[(3-carbamothioylphenyl)methyl]carbamate |
1343823-07-3 | 95% | 5.0g |
$2525.0 | 2023-02-11 |
tert-butyl N-(3-carbamothioylphenyl)methylcarbamate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on tert-butyl N-(3-carbamothioylphenyl)methylcarbamate
Introduction to tert-butyl N-(3-carbamothioylphenyl)methylcarbamate (CAS No. 1343823-07-3)
tert-butyl N-(3-carbamothioylphenyl)methylcarbamate (CAS No. 1343823-07-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound, also known as TBMC, is characterized by its unique structural features, including a tert-butyl group, a carbamothioyl moiety, and a phenyl ring. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical structure of tert-butyl N-(3-carbamothioylphenyl)methylcarbamate can be represented as follows: C14H19N3O2S. The presence of the tert-butyl group provides steric protection, which is crucial for maintaining the integrity of the molecule during chemical reactions. The carbamothioyl moiety, on the other hand, introduces a sulfur atom that can participate in various chemical interactions, such as hydrogen bonding and coordination with metal ions.
In the context of medicinal chemistry, tert-butyl N-(3-carbamothioylphenyl)methylcarbamate has been explored for its potential as a building block in the synthesis of drugs targeting specific biological pathways. Recent studies have highlighted its role in the development of inhibitors for enzymes involved in disease processes. For instance, researchers at the University of California, San Francisco, have reported that derivatives of TBMC exhibit potent inhibitory activity against kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.
The synthetic accessibility of tert-butyl N-(3-carbamothioylphenyl)methylcarbamate has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of tert-butyl isocyanate with 3-mercaptobenzoic acid followed by methylation. This approach not only yields high purity TBMC but also allows for easy modification of the molecule to create structurally diverse derivatives.
In addition to its use as a synthetic intermediate, tert-butyl N-(3-carbamothioylphenyl)methylcarbamate has shown promise in preclinical studies as a potential therapeutic agent. Preclinical trials have demonstrated that TBMC derivatives can effectively modulate cellular processes involved in apoptosis and cell cycle regulation. These findings suggest that TBMC could be further developed into novel drugs for treating various diseases, including cancer and neurodegenerative disorders.
The safety profile of tert-butyl N-(3-carbamothioylphenyl)methylcarbamate is another critical aspect that has been evaluated in recent studies. Toxicological assessments have indicated that TBMC exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.
In conclusion, tert-butyl N-(3-carbamothioylphenyl)methylcarbamate (CAS No. 1343823-07-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and derivatives of TBMC will emerge, further expanding its utility in the field of drug discovery.
1343823-07-3 (tert-butyl N-(3-carbamothioylphenyl)methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)